Cas no 2248325-95-1 (tert-butyl 5-amino-1-(propan-2-yl)-1H-pyrazole-3-carboxylate)

Tert-butyl 5-amino-1-(propan-2-yl)-1H-pyrazole-3-carboxylate is a pyrazole-based intermediate with applications in pharmaceutical and agrochemical synthesis. The tert-butyl ester group enhances stability and facilitates selective deprotection under mild conditions, making it valuable for stepwise functionalization. The 5-amino substituent provides a reactive site for further derivatization, enabling the introduction of diverse pharmacophores. Its isopropyl substitution at the 1-position contributes to steric hindrance, improving selectivity in coupling reactions. This compound is particularly useful in the development of heterocyclic scaffolds for drug discovery. High purity and well-defined reactivity make it a reliable building block for medicinal chemistry and material science applications.

tert-butyl 5-amino-1-(propan-2-yl)-1H-pyrazole-3-carboxylate structure

2248325-95-1 structure

Product Name:tert-butyl 5-amino-1-(propan-2-yl)-1H-pyrazole-3-carboxylate

CAS No:2248325-95-1

MF:C₁₁H₁₉N₃O₂

MW:225.287462472916

CID:5604842

PubChem ID:137941537

Update Time:2025-05-19

tert-butyl 5-amino-1-(propan-2-yl)-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

- EN300-6510481
- Tert-butyl 5-amino-1-propan-2-ylpyrazole-3-carboxylate
- tert-butyl 5-amino-1-(propan-2-yl)-1H-pyrazole-3-carboxylate
- 2248325-95-1
- Inchi： 1S/C11H19N3O2/c1-7(2)14-9(12)6-8(13-14)10(15)16-11(3,4)5/h6-7H,12H2,1-5H3
- InChI Key： CIVHGCUDSBBRBD-UHFFFAOYSA-N
- SMILES： O(C(C1C=C(N)N(C(C)C)N=1)=O)C(C)(C)C

Computed Properties

Exact Mass: 225.147726857g/mol
Monoisotopic Mass: 225.147726857g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 260
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 70.1Å²

tert-butyl 5-amino-1-(propan-2-yl)-1H-pyrazole-3-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-6510481-1g	tert-butyl 5-amino-1-(propan-2-yl)-1H-pyrazole-3-carboxylate	2248325-95-1		1g	$1572.0	2023-08-31
Enamine	EN300-6510481-5g	tert-butyl 5-amino-1-(propan-2-yl)-1H-pyrazole-3-carboxylate	2248325-95-1		5g	$4557.0	2023-08-31
Enamine	EN300-6510481-10g	tert-butyl 5-amino-1-(propan-2-yl)-1H-pyrazole-3-carboxylate	2248325-95-1		10g	$6758.0	2023-08-31
Enamine	EN300-6510481-0.05g	tert-butyl 5-amino-1-(propan-2-yl)-1H-pyrazole-3-carboxylate	2248325-95-1	95.0%	0.05g	$1320.0	2025-03-14
Enamine	EN300-6510481-0.1g	tert-butyl 5-amino-1-(propan-2-yl)-1H-pyrazole-3-carboxylate	2248325-95-1	95.0%	0.1g	$1384.0	2025-03-14
Enamine	EN300-6510481-0.25g	tert-butyl 5-amino-1-(propan-2-yl)-1H-pyrazole-3-carboxylate	2248325-95-1	95.0%	0.25g	$1447.0	2025-03-14
Enamine	EN300-6510481-0.5g	tert-butyl 5-amino-1-(propan-2-yl)-1H-pyrazole-3-carboxylate	2248325-95-1	95.0%	0.5g	$1509.0	2025-03-14
Enamine	EN300-6510481-1.0g	tert-butyl 5-amino-1-(propan-2-yl)-1H-pyrazole-3-carboxylate	2248325-95-1	95.0%	1.0g	$1572.0	2025-03-14
Enamine	EN300-6510481-2.5g	tert-butyl 5-amino-1-(propan-2-yl)-1H-pyrazole-3-carboxylate	2248325-95-1	95.0%	2.5g	$3080.0	2025-03-14
Enamine	EN300-6510481-5.0g	tert-butyl 5-amino-1-(propan-2-yl)-1H-pyrazole-3-carboxylate	2248325-95-1	95.0%	5.0g	$4557.0	2025-03-14

tert-butyl 5-amino-1-(propan-2-yl)-1H-pyrazole-3-carboxylate Related Literature

1. Evidence of field induced slow magnetic relaxation in cis-[Co(hfac)2(H2O)2] exhibiting tri-axial anisotropy with a negative axial component†

Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
2. Fate of Sb(v) and Sb(iii) species along a gradient of pH and oxygen concentration in the Carnoulès mine waters (Southern France)

Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
3. Exchangeability of amino acid residues with similar physicochemical properties in coiled-coil interactions†

Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
4. Establishing plasmon contribution to chemical reactions: alkoxyamines as a thermal probe†

Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
5. Excellent electrochemical performance of LiFe0.4Mn0.6PO4 microspheres produced using a double carbon coating process†

Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837

Additional information on tert-butyl 5-amino-1-(propan-2-yl)-1H-pyrazole-3-carboxylate

Comprehensive Overview of tert-butyl 5-amino-1-(propan-2-yl)-1H-pyrazole-3-carboxylate (CAS No. 2248325-95-1)

tert-butyl 5-amino-1-(propan-2-yl)-1H-pyrazole-3-carboxylate (CAS No. 2248325-95-1) is a specialized pyrazole derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its tert-butyl ester and amino-functionalized pyrazole core, has garnered attention for its versatility in synthetic chemistry and drug discovery. Its molecular structure, featuring a propan-2-yl substituent, enhances its stability and reactivity, making it a valuable intermediate in the development of bioactive molecules.

In recent years, the demand for heterocyclic compounds like tert-butyl 5-amino-1-(propan-2-yl)-1H-pyrazole-3-carboxylate has surged due to their role in designing kinase inhibitors and antimicrobial agents. Researchers are particularly interested in its potential to modulate enzyme activity, a topic frequently searched in academic and industrial databases. The compound’s carboxylate group also allows for further functionalization, enabling the creation of tailored derivatives for targeted therapies.

The synthesis of tert-butyl 5-amino-1-(propan-2-yl)-1H-pyrazole-3-carboxylate typically involves multi-step reactions, including condensation and esterification processes. Its CAS No. 2248325-95-1 serves as a unique identifier in chemical databases, ensuring accurate referencing in patents and publications. With the growing focus on green chemistry, efforts to optimize its synthesis using eco-friendly catalysts and solvents align with industry trends.

From an analytical perspective, this compound exhibits distinct NMR and mass spectrometry profiles, facilitating its characterization. Its pyrazole ring contributes to its UV absorption properties, a feature exploited in high-throughput screening assays. These attributes make it a subject of interest in computational chemistry studies, where researchers explore its binding affinities using molecular docking tools.

Beyond pharmaceuticals, tert-butyl 5-amino-1-(propan-2-yl)-1H-pyrazole-3-carboxylate finds niche applications in material science, particularly in the development of organic semiconductors. Its conjugated system and electron-rich amino group contribute to charge transport properties, a hot topic in renewable energy research. This dual utility underscores its relevance across interdisciplinary fields.

In summary, tert-butyl 5-amino-1-(propan-2-yl)-1H-pyrazole-3-carboxylate (CAS No. 2248325-95-1) represents a pivotal building block in modern chemistry. Its structural features and adaptability address key challenges in drug design and functional materials, resonating with current scientific priorities. As innovation accelerates, this compound is poised to remain at the forefront of molecular innovation.